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Introduction

Fomesafen is a selective herbicide belonging to the diphenylether chemical class, widely

utilized for the post-emergence control of annual and perennial broadleaf weeds.[1] It is

registered for use in various crops, including soybeans, peanuts, cotton, and dry and snap

beans.[1][2] Fomesafen's mode of action involves the inhibition of the protoporphyrinogen

oxidase (PPO) enzyme, placing it in the Weed Science Society of America (WSSA) Group 14.

[1][3] This inhibition disrupts chlorophyll synthesis, leading to rapid membrane damage and

plant death.[4] These notes provide detailed protocols and data for researchers studying the

application of fomesafen.

Mechanism of Action
Fomesafen acts as a PPO inhibitor.[1][4][5] Upon foliar application, it is absorbed by the leaves

and interferes with the chlorophyll and heme biosynthesis pathway.[1][3] The inhibition of the

PPO enzyme leads to an accumulation of protoporphyrin IX, a potent photosensitizer.[4] In the

presence of light and oxygen, this compound generates reactive oxygen species (ROS) that

cause rapid lipid peroxidation and disruption of cell membranes, resulting in cellular leakage,

necrosis, and ultimately, plant death.[1][4] This process requires light and is characterized by its

rapid contact activity, with minimal translocation within the plant.[1][3][4]
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Fomesafen's PPO inhibition pathway.

Data Presentation
Quantitative data from various studies are summarized below for easy comparison of

application rates and efficacy.

Table 1: Recommended Post-Emergence Application Rates of Fomesafen
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Crop Target Weeds
Dosage (25%
SL
Formulation)

Application
Timing / Crop
Stage

Reference

Soybeans

Pigweed,
Lambsquarter
s,
Morningglory,
Velvetleaf,
Ragweed

0.68–1.36 L/ha
1–3 trifoliate
leaf stage

[2]

Peanuts

Morningglory,

Spurge,

Pigweed,

Lambsquarters

0.82–1.36 L/ha
2–4 true leaf

stage

Cotton

Velvetleaf,

Smartweed,

Pigweed

0.54–0.82 L/ha
Cotyledon to 1st

true leaf stage

| Dry Beans & Snap Beans | Common Ragweed, Lambsquarters, Pigweed | 0.36–0.72 L/ha |

1–2 trifoliate leaf stage | |

Table 2: Summary of Fomesafen Efficacy in Post-Emergence Weed Control Studies
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Crop
Target
Weed(s)

Fomesafen
Rate (g
a.i./ha)

Weed
Control
Efficiency
(%)

Notes Reference

Soybean

Monocot &
Dicot
Weeds

327 (in a
ready-mix)

98.0 - 99.0

Ready-mix
with
fenoxaprop
&
chlorimuro
n-ethyl

[6]

Soybean

Trianthema

portulacastru

m, Digera

arvensis

250 - 625

Significant

reduction in

density and

dry weight

Fomesafen

alone

performed

better than

some mixes

for these

weeds.

[7]

Greengram
Complex

weed flora

250 - 312.5

(in a ready-

mix)

Highly

effective

control

Fomesafen +

fluazifop-p-

butyl mix

[8]

Beans

Melampodiu

m

divaricatum

187.5 - 250
>90% control

at 10 DAT

Fomesafen

alone was

highly

effective.

[9]

Beans

Rottboellia

cochinchinen

sis

125 - 250 (+

graminicide)
>90% control

Required

tank mix with

fluazifop-p-

butyl or

clethodim.

[9]

| Soybean | Broadleaf and grass weeds | 250 (+ fluazifop-P-butyl at 150) | Effective control for

up to 45 days | Caused slight to moderate phytotoxicity. |[10] |

Table 3: Common Tank Mix Partners for Fomesafen in Post-Emergence Applications
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Partner
Herbicide

Herbicide
Group (WSSA)

Target
Spectrum

Primary
Benefit

Reference

Glyphosate Group 9
Broadleaf &
Grass Weeds

Management
of glyphosate-
resistant
broadleaf
weeds.

[11]

S-metolachlor Group 15

Grasses &

Small-seeded

Broadleaves

Adds extended

residual soil

activity.

[12]

Clethodim /

Fluazifop
Group 1 Grasses

Provides robust

control of grass

weeds.

[9][10][13]

2,4-D / Dicamba Group 4 Broadleaf Weeds

Manages tough

or resistant

broadleaf weeds;

different mode of

action.

[12]

| Acifluorfen | Group 14 | Broadleaf Weeds | Synergistic knockdown of tough broadleaf weeds. |

|

Experimental Protocols
Detailed methodologies for key experiments are provided below. A general workflow for

conducting a field trial is visualized.
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General workflow for a post-emergence herbicide efficacy trial.

Protocol 1: Post-Emergence Efficacy and Crop Safety
Field Trial

Site Selection and Preparation: Choose a field with a uniform and representative population

of target weed species. Prepare the land according to standard agronomic practices for the

selected crop.

Experimental Design: Employ a Randomized Complete Block Design (RCBD) with 3 to 4

replications. Plot size should be adequate for representative sampling and to minimize edge

effects (e.g., 3m x 10m).

Planting: Plant the selected crop (e.g., soybean) at the recommended seeding rate and row

spacing.

Treatment Application:

Timing: Apply fomesafen post-emergence when target weeds are in the 2-4 leaf stage

and the crop is at the appropriate growth stage (e.g., 1-3 trifoliate leaves for soybeans).[3]

[14]

Calibration: Calibrate the backpack or tractor-mounted sprayer to deliver a consistent

spray volume, typically 150-200 L/ha (approx. 15-20 gallons/acre), to ensure thorough
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coverage.[1][15] Use flat fan nozzles to produce medium-sized droplets.[1][11]

Mixing: Prepare the spray solution by adding the required amount of fomesafen product

to water. Include a non-ionic surfactant (NIS) at 0.25% v/v or a crop oil concentrate (COC)

at 0.5-1% v/v, unless tank mixing with a product that prohibits adjuvants.[11] For enhanced

activity in certain regions, 1.0-2.5% v/v liquid nitrogen or ammonium sulfate can be added.

[15][16]

Data Collection:

Weed Control: Visually assess weed control at 7, 14, and 28 days after treatment (DAT)

on a scale of 0% (no effect) to 100% (complete weed death) relative to an untreated

control plot.

Crop Injury (Phytotoxicity): Visually assess crop injury at 3, 7, and 14 DAT on a scale of

0% (no injury) to 100% (crop death). Note symptoms such as chlorosis, necrosis, or

stunting.[15]

Weed Density and Biomass: At a specified time point (e.g., 28 DAT), count weed numbers

and collect above-ground weed biomass from a designated quadrat within each plot. Dry

the biomass to a constant weight.

Crop Yield: Harvest the center rows of each plot at crop maturity to determine the grain

yield. Adjust yield to a standard moisture content.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). If significant treatment

effects are found, use a mean separation test (e.g., Tukey's HSD) to compare treatment

means.

Protocol 2: Tank Mix Compatibility Jar Test
Before tank mixing fomesafen with other pesticides or fertilizers, a jar test should be performed

to ensure physical compatibility.[17]

Materials: Obtain a clear glass quart jar with a lid, and representative samples of all products

to be mixed, including the carrier (water).

Procedure:
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Add 1 pint of the carrier (water) to the jar.

Add the components in the proper mixing order (consult product labels). A common order

is: water-dispersible granules (WG), wettable powders (WP), flowables (F/SL),

emulsifiable concentrates (EC), and then surfactants/adjuvants.

Add proportionate amounts of each product. For example, if the application rate is 1 liter of

product per 100 liters of water, add 5 ml of product to the 1 pint (approx. 0.5 liter) of water

in the jar.

Cap the jar, invert it 10 times to mix, and let it stand for 15-30 minutes.

Observation: Observe the mixture for any signs of incompatibility, such as separation into

layers, formation of flakes, precipitates, gels, or oily films.[17] If any of these occur, the tank

mix is not compatible and should not be used.

Resistance Management
The repeated use of herbicides with the same mode of action can lead to the selection of

resistant weed biotypes. Fomesafen (Group 14) is a critical tool for managing weeds resistant

to other herbicide groups (e.g., ALS inhibitors), but its efficacy must be preserved through

integrated weed management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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